Cas no 146144-65-2 ((3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid)

• Product Name: (3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid
• CAS No: 146144-65-2
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD23106232
• CID: 101317
• PubChem ID: 34177005
• Update Time: 2025-06-10

(3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Azabicyclo[2.2.2]octane-3-carboxylic acid
• (3R)-2-Azabicyclo[2.2.2]octane-3-carboxylic acid
• 2-Azabicyclo[2.2.2]octane-3-carboxylicacid, (R)- (9CI)
• MFCD23106232
• 146144-65-2
• A884547
• SCHEMBL1770593
• (R)-2-azabicyclo[2.2.2]octane-3-carboxylicacid
• CS-0053338
• (2R)-3-azabicyclo[2.2.2]octane-2-carboxylic acid
• AS-80322
• 2-Azabicyclo[2.2.2]octane-3-carboxylic acid, (R)- (9CI)
• WFA14465
• 2-Azabicyclo[2.2.2]octane-3-carboxylicacid,(R)-(9CI)
• P19041
• DA-17990
• (3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid

• MDL： MFCD23106232
• Inchi： 1S/C8H13NO2/c10-8(11)7-5-1-3-6(9-7)4-2-5/h5-7,9H,1-4H2,(H,10,11)/t5?,6?,7-/m1/s1
• InChI Key： YDIUZWIFYIATRZ-KPGICGJXSA-N
• SMILES： OC([C@H]1C2CCC(CC2)N1)=O

Computed Properties

• Exact Mass: 155.09500
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 0.93040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid

Comprehensive Overview of (3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid (CAS No. 146144-65-2)

(3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid (CAS No. 146144-65-2) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its azabicyclo[2.2.2]octane scaffold, is a valuable intermediate in the synthesis of bioactive molecules. Its carboxylic acid functional group and stereospecific (3R) configuration make it a versatile building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for chiral building blocks like (3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid has surged due to their role in asymmetric synthesis and medicinal chemistry. Researchers are increasingly exploring its potential in designing neuromodulators and GPCR-targeted drugs, aligning with the growing interest in precision medicine. The compound's rigid bicyclic structure also contributes to its stability, making it a preferred choice for structure-activity relationship (SAR) studies.

The synthesis of (3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid often involves stereoselective methods, such as enzymatic resolution or chiral auxiliary-assisted reactions. These techniques are critical for ensuring high enantiomeric purity, a key requirement for pharmaceutical applications. Its CAS No. 146144-65-2 is frequently searched in chemical databases and patent literature, reflecting its industrial relevance.

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Environmental and green chemistry considerations are also shaping the discourse around (3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid. Innovations in catalytic synthesis and solvent-free reactions are being explored to reduce the ecological footprint of its production. Such advancements align with global trends toward sustainable pharmaceutical manufacturing.

In summary, (3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid (CAS No. 146144-65-2) is a pivotal compound in modern chemistry, bridging gaps between organic synthesis, drug development, and sustainability. Its multifaceted applications and evolving methodologies ensure its continued relevance in scientific and industrial landscapes.